Cas no 919124-03-1 (3-Butyl-4-ethyl-5-nonyl-1H-pyrazole)

3-Butyl-4-ethyl-5-nonyl-1H-pyrazole structure
919124-03-1 structure
Product Name:3-Butyl-4-ethyl-5-nonyl-1H-pyrazole
CAS No:919124-03-1
MF:C18H34N2
MW:278.475965023041
CID:765351
Update Time:2023-08-03

3-Butyl-4-ethyl-5-nonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-butyl-4-ethyl-5-nonyl-
    • 3-butyl-4-ethyl-5-nonyl-1H-pyrazole
    • 3-Butyl-4-ethyl-5-nonyl-1H-pyrazole
    • Inchi: 1S/C18H34N2/c1-4-7-9-10-11-12-13-15-18-16(6-3)17(19-20-18)14-8-5-2/h4-15H2,1-3H3,(H,19,20)
    • InChI Key: QURFQZASPNZGQJ-UHFFFAOYSA-N
    • SMILES: N1C(=C(CC)C(CCCC)=N1)CCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 218
  • Topological Polar Surface Area: 28.7
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